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Compound of Interest

Compound Name: G007-LK

Cat. No.: B607578 Get Quote

G007-LK Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of the

tankyrase inhibitor, G007-LK. Adherence to these guidelines is crucial for ensuring the

compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for G007-LK powder?

A1: G007-LK powder should be stored at -20°C for long-term stability, with some suppliers

indicating storage at 2-8°C is also acceptable.[1][2] For optimal results, it is recommended to

follow the storage temperature specified on the product's certificate of analysis. The powder is

stable for up to 3 years when stored at -20°C.[1] It is also advisable to protect the compound

from light.[2]

Q2: How should I prepare and store G007-LK stock solutions?

A2: G007-LK is soluble in DMSO.[1][2] It is recommended to use fresh, anhydrous DMSO to

prepare stock solutions, as moisture can reduce solubility.[1] For long-term storage, aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C,

which can maintain stability for up to one year.[1] For shorter-term storage, -20°C is acceptable

for up to one month.[1][2]

Q3: What are the known degradation pathways for G007-LK?
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A3: Currently, there is no publicly available data detailing the specific degradation pathways or

degradation products of G007-LK. To minimize the potential for degradation, it is critical to

adhere to the recommended storage and handling procedures.

Q4: How can I tell if my G007-LK has degraded?

A4: A significant decrease in the compound's expected biological activity in your experiments

could be an indicator of degradation. Other signs might include a visible change in the color or

clarity of the stock solution. If you suspect degradation, it is recommended to use a fresh vial of

the compound. For definitive assessment, analytical methods such as High-Performance Liquid

Chromatography (HPLC) can be used to check the purity of the compound against a reference

standard.

Q5: What vehicles can be used for in vivo administration of G007-LK?

A5: For in vivo studies, G007-LK has been formulated in various vehicles. For intraperitoneal

(i.p.) injection, a common vehicle is a mixture of 10% DMSO, 60% PEG400, and 30% saline.[3]

Another option for i.p. administration is a formulation of 15% DMSO, 17.5% Cremophor EL,

8.75% ethanol, 8.75% Miglyol 810N, and 50% PBS.[3] For oral gavage, a vehicle consisting of

15% DMSO, 17.5% Cremophor EL, 8.75% Miglyol 810 N, and 8.75% ethanol in phosphate-

buffered saline (PBS) has been used.[4] It is recommended to prepare working solutions for in

vivo experiments fresh on the day of use.[5]
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Issue Possible Cause Recommended Solution

Reduced or no biological

activity

Compound degradation due to

improper storage.

Use a fresh aliquot of G007-LK

stock solution. Ensure stock

solutions are stored at -80°C

for long-term storage and have

not undergone multiple freeze-

thaw cycles.

Inaccurate concentration of the

stock solution.

Verify the initial weighing of the

compound and the volume of

the solvent used. If possible,

confirm the concentration

using a spectrophotometer if

the molar extinction coefficient

is known.

Precipitation in stock solution
Use of DMSO that has

absorbed moisture.

Prepare a new stock solution

using fresh, anhydrous DMSO.

[1] Gentle warming and

sonication may help to

redissolve the compound in

some cases.[5]

Exceeded solubility limit.

Check the solubility information

provided by the supplier.

Sigma-Aldrich states a

solubility of 25 mg/mL in

DMSO, while Selleck

Chemicals indicates up to 100

mg/mL.[1][2] Do not prepare

stock solutions at

concentrations exceeding the

recommended solubility.

Inconsistent results between

experiments

Instability of working solutions. Prepare fresh working dilutions

for each experiment from a

frozen stock. For in vivo

studies, prepare the
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formulation on the day of

administration.[5]

Freeze-thaw cycles of the

stock solution.

Aliquot the stock solution into

single-use volumes to

minimize freeze-thaw cycles.

[1]

Data Summary
G007-LK Storage Recommendations

Format
Storage
Temperature

Duration Special Conditions

Powder -20°C Up to 3 years[1] Protect from light[2]

2-8°C Short-term
Check supplier's

recommendation

Stock Solution in

DMSO
-80°C Up to 1 year[1]

Aliquot to avoid

freeze-thaw

-20°C Up to 6 months[2]
Aliquot to avoid

freeze-thaw

Experimental Protocols
Preparation of G007-LK Stock Solution (10 mM in DMSO)

Materials: G007-LK powder (Molecular Weight: 529.96 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Procedure:

1. Allow the G007-LK vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of G007-LK powder using a calibrated analytical balance.

For a 10 mM stock solution, this would be 5.3 mg per 1 mL of DMSO.
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3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex briefly and/or sonicate in a water bath until the powder is completely dissolved.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage.

Visualizations
G007-LK Mechanism of Action in the Wnt/β-catenin
Pathway
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G007-LK Inhibition of the Wnt/β-catenin Pathway
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Caption: G007-LK inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.
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Recommended Workflow for G007-LK Handling and
Storage

G007-LK Handling and Storage Workflow

Receive G007-LK Powder

Store Powder at -20°C
(or 2-8°C short-term)

Protect from light

Prepare Stock Solution
(e.g., 10 mM in fresh, anhydrous DMSO)

Aliquot into single-use tubes

Store Aliquots at -80°C (long-term)
or -20°C (short-term)

Prepare fresh working solution
for each experiment

In Vitro ExperimentIn Vivo Experiment
(Prepare fresh vehicle formulation)

Activity as expected?

Troubleshoot:
- Use new aliquot

- Check calculations
- Prepare fresh stock

No

Experiment Complete

Yes
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Click to download full resolution via product page

Caption: Recommended workflow for handling and storing G007-LK to ensure stability.
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Troubleshooting Reduced G007-LK Activity

Reduced or No Activity Observed

Was stock solution stored at -80°C
and protected from light?

Has the stock solution
undergone multiple
freeze-thaw cycles?

Yes

Prepare a fresh stock solution
from the powder using

anhydrous DMSO

No

Use a fresh, single-use aliquot
and repeat the experiment

No Yes

Verify all calculations for
stock and working solutions

If issues persist,
consider compound purity check

or contact technical support

Problem Resolved

Click to download full resolution via product page

Caption: A logical guide to troubleshooting unexpected experimental results with G007-LK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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